Dicyclidol
Overview
Description
Dicyclidol is a chemical compound that belongs to the class of anticholinergic drugs. It has been extensively studied for its potential applications in scientific research due to its unique mechanism of action and biochemical and physiological effects. In
Scientific Research Applications
Dicyclidol has been used in various scientific research applications, including the study of the central nervous system, cardiovascular system, and gastrointestinal system. It has also been studied for its potential applications in the treatment of Parkinson's disease, schizophrenia, and other neurological disorders.
Mechanism of Action
Dicyclidol exerts its pharmacological effects by binding to and inhibiting the activity of muscarinic acetylcholine receptors. This results in the inhibition of cholinergic neurotransmission, leading to a decrease in the activity of the parasympathetic nervous system.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including a decrease in salivary and bronchial secretions, a decrease in gastrointestinal motility, and an increase in heart rate and blood pressure. It has also been shown to have antipsychotic and antiparkinsonian effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using dicyclidol in lab experiments is its ability to selectively inhibit the activity of muscarinic acetylcholine receptors, allowing researchers to study the specific effects of cholinergic neurotransmission. However, one limitation of this compound is its potential to cause adverse effects, such as dry mouth, constipation, and blurred vision.
Future Directions
There are several future directions for the study of dicyclidol, including the development of more selective and potent muscarinic receptor antagonists, the investigation of its potential applications in the treatment of neurological and psychiatric disorders, and the exploration of its effects on other physiological systems, such as the immune system.
Conclusion
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential applications in scientific research. Its unique mechanism of action and biochemical and physiological effects make it a valuable tool for studying the cholinergic system and its role in various physiological processes. However, further research is needed to fully understand its potential applications and limitations.
properties
IUPAC Name |
1,1-dicyclohexyl-2-piperidin-1-ylethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H35NO/c21-19(17-10-4-1-5-11-17,18-12-6-2-7-13-18)16-20-14-8-3-9-15-20/h17-18,21H,1-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFTTUFZANDBSTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(CN2CCCCC2)(C3CCCCC3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H35NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50150241 | |
Record name | Dicyclidol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50150241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
112971-92-3 | |
Record name | Dicyclidol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0112971923 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dicyclidol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50150241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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